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For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyruvate Carboxylase (PC) is a critical mitochondrial enzyme that plays a pivotal role in cellular
metabolism. It catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate, a key
anaplerotic reaction that replenishes the tricarboxylic acid (TCA) cycle.[1][2][3] This function is
essential for numerous biosynthetic pathways, including gluconeogenesis, lipogenesis, and the
synthesis of neurotransmitters.[1][2] Dysregulation of PC activity has been implicated in various
diseases, including metabolic disorders and cancer, making it an attractive target for
therapeutic intervention.[1] Pyruvate Carboxylase-IN-4 (PC-IN-4) is a potent and competitive
inhibitor of PC, offering a valuable tool for studying the enzyme's function and for potential drug
development.[4][5]

These application notes provide detailed protocols and guidelines for the in vitro use of
Pyruvate Carboxylase-IN-4, designed to assist researchers in accurately assessing its effects

on enzymatic activity and cellular functions.

Data Presentation
Inhibitor Profile: Pyruvate Carboxylase-IN-4
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Property Value Reference

) ) Competitive Inhibitor of
Mechanism of Action [4][5]
Pyruvate Carboxylase

ICso 4.3 uM [4][5]
Storage Store at -20°C [5]
Shipping Shipped on blue ice [5]

General Properties of Small Molecule Inhibitors for In

Vitro Use
Parameter Recommendation Reference
Stock Solution Solvent DMSO [6]

_ -20°C or below, in aliquots to
Stock Solution Storage ) [6]
avoid freeze-thaw cycles

Final DMSO Concentration in < 0.5% (vehicle controls are 7]
Assay essential)

Typically 1-10 times the ICso,
Working Concentration determined by dose-response [8]

experiments

Signaling and Metabolic Pathways

Pyruvate Carboxylase is a central node in cellular metabolism, integrating glucose metabolism
with the TCA cycle and various biosynthetic pathways. Its inhibition can have profound effects
on cellular energy homeostasis and macromolecular synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

